Cas no 106635-86-3 (8-Quinolinamine,2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-)

• Product Name: 8-Quinolinamine,2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-
• CAS No: 106635-86-3
• MF: C₁₉H₁₇F₃N₂O₃
• MW: 378.345095396042
• CID: 127249
• PubChem ID: 9821104
• Update Time: 2025-10-22

8-Quinolinamine,2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine,2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-
• 2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)-phenoxy]-8-quinolinamine
• 2,6-DIMETHOXY-4-METHYL-5-[3-(TRIFLUOROMETHYL)PHENOXY]QUINOLIN-8-AMINE
• 8-amino-2,6-dimethoxy-4-methyl-5-(3-trifluoromethylphenoxy)quinoline
• 8-amino-2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]quinoline
• 8-amino-2,6-dimethoxy-4-methyl-5-< 3-(trifluoromethyl)phenoxy> quinoline
• 8-amino-2,6-dimethoxy-5-(3-trifluoromethyl)phenoxy-4-methylquinoline
• ACMC-1C38P
• AG-D-21190
• CTK4A4683
• SureCN5312176
• WR 249327
• 2,6-Dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-8-quinolinamine
• DTXSID10431341
• EN300-6743048
• FT-0766706
• 106635-86-3
• 2,6-Dimethoxy-4-methyl-5-(3-(trifluoromethyl)phenoxy)quinolin-8-amine
• Z3247543919
• SCHEMBL5312176

• Inchi： 1S/C19H17F3N2O3/c1-10-7-15(26-3)24-17-13(23)9-14(25-2)18(16(10)17)27-12-6-4-5-11(8-12)19(20,21)22/h4-9H,23H2,1-3H3
• InChI Key： USGZHEQRIPMHCK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OC1=C(C=C(C2C1=C(C)C=C(N=2)OC)N)OC)(F)F

Computed Properties

• Exact Mass: 378.11921
• Monoisotopic Mass: 378.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.6

Additional information on 8-Quinolinamine,2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy]-

8-Quinolinamine,2,6-Dimethoxy-4-Methyl-5-[3-(Trifluoromethyl)Phenoxy]

The compound 8-Quinolinamine,2,6-dimethoxy-4-methyl-5-[3-(trifluoromethyl)phenoxy] (CAS No. 106635-86-3) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. The presence of multiple functional groups, such as methoxy groups, a methyl group, and a trifluoromethyl phenoxy substituent, makes this molecule unique and versatile in various chemical and biological contexts.

The structure of 8-Quinolinamine is characterized by a quinoline skeleton with substitutions at positions 2, 4, 5, and 6. The methoxy groups at positions 2 and 6 contribute to the molecule's hydrophilicity and stability. The methyl group at position 4 adds to the molecule's lipophilicity, enhancing its ability to interact with lipid-rich environments. The phenoxy group at position 5 is further substituted with a trifluoromethyl group at the para position of the phenyl ring. This substitution introduces electron-withdrawing effects, which can influence the electronic properties of the entire molecule.

The synthesis of 8-Quinolinamine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process.

In terms of applications, 8-Quinolinamine has shown promise in several fields. In materials science, its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The presence of electron-withdrawing groups enhances its ability to act as an electron-deficient acceptor material in such devices.

In the pharmaceutical industry, 8-Quinolinamine has been investigated for its potential as a drug candidate. Its structure allows for interactions with various biological targets, including enzymes and receptors. Recent studies have highlighted its activity as an inhibitor of certain kinases involved in cancer progression. Additionally, its lipophilic nature may facilitate its absorption across biological membranes.

The compound has also found applications in sensor technology due to its ability to respond to external stimuli such as light or pH changes. Researchers have developed sensors based on 8-Quinolinamine derivatives that can detect trace amounts of analytes in complex matrices.

In recent years, there has been growing interest in understanding the photophysical properties of 8-Quinolinamine. Studies have shown that its fluorescence quantum yield can be tuned by modifying substituents on the quinoline ring. This property makes it a valuable tool in fluorescence-based sensing and imaging applications.

The environmental impact of synthesizing and using CAS No. 106635-86-3 has also been a topic of concern. Efforts are being made to develop sustainable synthetic routes that minimize waste generation and reduce energy consumption. For example, solvent-free reactions and recyclable catalysts are being explored to enhance the eco-friendliness of production processes.

In conclusion, 8-Quinolinamine, with its complex structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new potential uses for this molecule while addressing challenges related to synthesis efficiency and environmental sustainability.